[(3aR,6E,9R,10E,14E,15aS)-6,10,14-trimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-9-yl] acetate

• Molecular Formula: C22H30O4
• Molecular Weight: 358.5 g/mol
• IUPAC Name: [(3aR,6E,9R,10E,14E,15aS)-6,10,14-trimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-9-yl] acetate
• InChI: InChI=1S/C22H30O4/c1-14-9-11-19-17(4)22(24)26-21(19)13-15(2)7-6-8-16(3)20(12-10-14)25-18(5)23/h8,10,13,19-21H,4,6-7,9,11-12H2,1-3,5H3/b14-10+,15-13+,16-8+/t19-,20-,21+/m1/s1
• InChI Key: SEYWCNKTQOZEOO-CQAARWFKSA-N
• Isomeric SMILES: C/C/1=C\C[C@H](/C(=C/CC/C(=C/[C@H]2[C@H](CC1)C(=C)C(=O)O2)/C)/C)OC(=O)C
• Canonical SMILES: CC1=CCC(C(=CCCC(=CC2C(CC1)C(=C)C(=O)O2)C)C)OC(=O)C
• synonyms: kericembrenolide B

Description

[(3aR,6E,9R,10E,14E,15aS)-6,10,14-trimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-9-yl] acetate is a natural product found in Clavularia koellikeri with data available.

Scientific Research Applications

Chemical Structure and Synthesis

• Research has been conducted on cembranolide diterpenes similar in structure to the compound . For instance, studies on Australian soft corals identified new cembranolide diterpenes with structural features resembling the target molecule. These compounds were identified through spectroscopic data and chemical degradation methods (Ahond, Bowden, Coll, Fourneron, & Mitchell, 1979).
• Synthesis approaches for related furan-containing macrocyclic cembranoid ring systems, similar to the compound of interest, have been developed. These synthesis methods involve unique strategies like acyl radical macrocyclisation (Astley & Pattenden, 1992).

Pharmacological Applications

• Compounds structurally similar to the target molecule have been synthesized for potential pharmacological applications. For instance, a study synthesized a new 1,2,3,4-functionalized cyclopentane, sharing structural similarities with the compound , for potential use in pharmaceutical research (Gimazetdinov, Loza, Al’mukhametov, & Miftakhov, 2016).

Biological Activity

• Some structurally related compounds have shown biological activities such as antibacterial and phytotoxic effects. For instance, a study on Xylaria curta, a fungus, isolated new compounds including (3aS,6aR)-4,5-dimethyl-3,3a,6,6a-tetrahydro-2H-cyclopenta[b]furan-2-one, which displayed moderate antibacterial and phytotoxic activities (Tchoukoua et al., 2017).